Flash chemistry using electrochemical method and microsystems
Chemical Communications Pub Date: 2005-08-11 DOI: 10.1039/B508341A
Abstract
This feature article provides a brief outline of the concept of flash chemistry for conducting extremely fast reactions in organic synthesis using electrochemically generated highly reactive species and microsystems.
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